Cas no 923021-51-6 (Isoquinoline, 1,5-dichloro-6-fluoro-)
923021-51-6 structure
Product Name:Isoquinoline, 1,5-dichloro-6-fluoro-
CAS No:923021-51-6
MF:C9H4Cl2FN
MW:216.039163589478
CID:753638
PubChem ID:58468128
Update Time:2025-04-19
Isoquinoline, 1,5-dichloro-6-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 1,5-dichloro-6-fluoro-
- 1,5-dichloro-6-fluoroisoquinoline
- DTXSID80729308
- 923021-51-6
- UYGMZXZMXMBFRM-UHFFFAOYSA-N
- 1,5-Dichloro-6-fluoro-isoquinoline
- SCHEMBL2339093
-
- Inchi： 1S/C9H4Cl2FN/c10-8-5-3-4-13-9(11)6(5)1-2-7(8)12/h1-4H
- InChI Key： UYGMZXZMXMBFRM-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC2C(=NC=CC=21)Cl)F
Computed Properties
- Exact Mass: 214.9704827g/mol
- Monoisotopic Mass: 214.9704827g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12.9Ų
Isoquinoline, 1,5-dichloro-6-fluoro- Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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